Cas no 32025-65-3 ((3-Methoxyphenyl)glyoxal)

(3-Methoxyphenyl)glyoxal Properties

Names and Identifiers

• 3-Methoxyphenylglyoxal hydrate
• 2-(3-methoxyphenyl)-2-oxoacetaldehyde
• (3-Methoxy-phenyl)-glyoxal
• 2-(3-methoxyphenyl)-2-oxoethanal
• 2-oxo-2-(3-methoxyphenyl)acetaldehyde
• 3-Methoxyphenylglyoxal
• AC1MIVOC
• meta-Methoxyphenylglyoxal
• SBB087783
• SCHEMBL2327652
• AKOS006223164
• BS-42527
• AI3-25049
• DTXSID70185853
• FT-0647059
• Benzeneacetaldehyde, 3-methoxy-alpha-oxo-, hemihydrate
• 32025-65-3
• DTXCID10108344
• +Expand

• InChIKey： SIHYQEYAJMDKQH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O3/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-6H,1H3
• SMILES： COC1=CC=CC(=C1)C(=O)C=O
• BRN： 1935225

Computed Properties

• Exact Mass: 182.0579
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.047344
• Heavy Atom Count: 12
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.01250
• PSA: 43.37
• Refractive Index: 1.518
• Boiling Point: 95-98°C 0,05mm
• Melting Point: 99-100°C
• Flash Point: 95-98°C/0.05mm
• Color/Form: Grayish yellow solid
• Solubility: Not determined
• Density: 1.153